N-tert-butyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• IUPAC Name: N-tert-butyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• InChI: InChI=1S/C17H25BN2O5/c1-15(2,3)19-14(21)11-8-12(10-13(9-11)20(22)23)18-24-16(4,5)17(6,7)25-18/h8-10H,1-7H3,(H,19,21)
• InChI Key: MOGJLCAUYCKDQQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NC(C)(C)C
• Molecular Formula: C17H25BN2O5
• Molecular Weight: 348.2 g/mol

Description

“N-tert-butyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide” is a chemical compound with the molecular formula C17H25BN2O5. Its molecular weight is 348.2018.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a boron atom at the center of a borolane ring, which is further substituted with a tert-butyl group and a nitrobenzamide group. For more detailed structural information, it would be best to refer to the compound’s crystallographic data.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 348.2018. Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the sources I found.

Scientific Research Applications

Environmental Monitoring and Remediation

Synthetic Phenolic Antioxidants in the Environment

A study by Liu and Mabury (2020) discusses the widespread use of synthetic phenolic antioxidants (SPAs) in industrial and commercial products to retard oxidative reactions. The paper highlights the environmental occurrence, human exposure, and toxicity of SPAs, noting their detection in various environmental matrices. This study underscores the importance of monitoring and mitigating environmental pollutants, a context in which related compounds, including N-tert-butyl derivatives, might be researched for their environmental behaviors and toxicological impacts (Liu & Mabury, 2020).

Organic Synthesis and Chemical Transformations

Decomposition of Methyl Tert-Butyl Ether

Hsieh et al. (2011) explored the decomposition of methyl tert-butyl ether (MTBE) by adding hydrogen in a cold plasma reactor. The study demonstrates the feasibility of applying radio frequency (RF) plasma technology for decomposing and converting MTBE, highlighting innovative approaches to chemical transformation and degradation. Such research could be relevant for understanding the reactivity and potential applications of N-tert-butyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide in synthetic chemistry or environmental remediation (Hsieh et al., 2011).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources. It’s always recommended to handle chemical compounds with appropriate safety measures.